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Compound of Interest

Compound Name: SARS-CoV-2-IN-84

Cat. No.: B12368843

SARS-CoV-2-IN-84: A Technical Guide for
Researchers

An In-depth Analysis of the Chemical Structure, Properties, and Mechanism of Action of a
Novel SARS-CoV-2 3CL Protease Inhibitor.

This technical guide provides a comprehensive overview of SARS-CoV-2-IN-84, a compound
identified as a potent inhibitor of the SARS-CoV-2 3CL protease (3CLpro), a critical enzyme in
the viral replication cycle. This document is intended for researchers, scientists, and drug
development professionals engaged in the discovery and development of antiviral therapeutics
against COVID-19.

Core Compound Properties

SARS-CoV-2-IN-84, also referred to as compound 20 in initial discovery screenings, has
emerged as a molecule of interest due to its significant inhibitory activity against the main
protease of the novel coronavirus.[1][2]
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Property Value Reference

Chemical Formula C16H13BrOa4 [2]

Molecular Weight 349.18 g/mol [2]

CAS Number 214221-82-6 [2]
SARS-CoV-2 3CL protease

Target [1][2]
(3CLpro)

ICso 369.5 nM [1][2]

Chemical Structure

While a visual representation of the two-dimensional chemical structure of SARS-CoV-2-IN-84
is not available in the public domain at this time, its chemical formula, C16H13BrOa, indicates a
molecular composition of 16 carbon atoms, 13 hydrogen atoms, one bromine atom, and four
oxygen atoms. The development of a structural diagram awaits further publication of the
primary research data.

Mechanism of Action

SARS-CoV-2-IN-84 functions as an inhibitor of the SARS-CoV-2 3CL protease.[1][2] This
enzyme, also known as the main protease (Mpro), is essential for the processing of viral
polyproteins into functional proteins required for viral replication and assembly. By inhibiting
3CLpro, SARS-CoV-2-IN-84 effectively disrupts the viral life cycle. The precise binding mode
and interactions with the active site of the protease are subjects for ongoing research.

The logical workflow for the identification and characterization of SARS-CoV-2-IN-84 can be

visualized as follows:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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